Cas no 1775-89-9 (9-methyl-1,2,3,4,4a,9a-hexahydrocarbazole)

• Product Name: 9-methyl-1,2,3,4,4a,9a-hexahydrocarbazole
• CAS No: 1775-89-9
• MF: C₁₃H₁₇N
• MW: 187.280783414841
• CID: 906540
• PubChem ID: 336793
• Update Time: 2025-04-19

9-methyl-1,2,3,4,4a,9a-hexahydrocarbazole Chemical and Physical Properties

Names and Identifiers

• 9-methyl-1,2,3,4,4a,9a-hexahydrocarbazole
• 9-methyl-1,2,3,4,4a,9a-hexahydro-carbazole
• 9-Methyl-1,2,3,4-tetrahydrocarbazol
• 9-Methyl-1.2.3.4.4a.9a-hexahydrocarbazol
• AC1L7KD0
• N-Methyl-1,2,3,4,10,11-hexahydrocarbazol
• N-Methyl-1,2,3,4,4a,9a-hexahydro-carbazol
• NSC352100
• SCHEMBL11350931
• NSC-352100
• 1775-89-9
• DTXSID60319948

• Inchi： 1S/C13H17N/c1-14-12-8-4-2-6-10(12)11-7-3-5-9-13(11)14/h2,4,6,8,11,13H,3,5,7,9H2,1H3
• InChI Key： UTPYETKWQRRWAF-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CC=CC=2C2CCCCC12

Computed Properties

• Exact Mass: 187.13621
• Monoisotopic Mass: 187.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 1.031
• Boiling Point: 277°C at 760 mmHg
• Flash Point: 110.9°C
• Refractive Index: 1.558
• PSA: 3.24
• LogP: 3.22760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles